Cas no 1797020-12-2 ((7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone)

• Product Name: (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
• CAS No: 1797020-12-2
• MF: C₁₃H₁₅N₅OS
• MW: 289.356100320816
• CID: 5369960
• Update Time: 2025-07-14

(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

• Inchi： 1S/C13H15N5OS/c1-2-3-11-12(20-17-16-11)13(19)18-5-4-10-9(7-18)6-14-8-15-10/h6,8H,2-5,7H2,1H3
• InChI Key： RGISNAGLPSRMPC-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=CN=C2CC1)(C1SN=NC=1CCC)=O

Experimental Properties

• Density: 1.339±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.1±60.0 °C(Predicted)
• pka: 1.66±0.20(Predicted)

Additional information on (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

Introduction to (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 1797020-12-2 is a structurally intricate molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular formula, (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone, represents a sophisticated blend of heterocyclic scaffolds that are known for their diverse biological activities. This introduction aims to provide a comprehensive overview of the compound's structure, potential applications, and its relevance to contemporary research.

The core structure of this compound consists of two prominent heterocyclic systems: the 7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl moiety and the 4-propyl-1,2,3-thiadiazol-5-yl group. The pyrido[4,3-d]pyrimidine scaffold is a well-known pharmacophore that has been extensively studied for its role in various biological processes. It is particularly recognized for its presence in several bioactive natural products and synthetic drugs. The integration of this scaffold with the thiadiazole ring introduces additional functional groups that can modulate the compound's pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units. The combination of the pyrido[4,3-d]pyrimidine and thiadiazole moieties in this compound suggests potential dual-targeting capabilities. This approach has been increasingly explored in the development of drugs that can interact with multiple receptors or enzymes simultaneously, thereby enhancing therapeutic efficacy and reducing side effects.

The thiadiazole ring is another key component of this molecule that has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The presence of the propyl group at the 4-position of the thiadiazole ring further enhances its solubility and bioavailability, making it a more suitable candidate for drug development. This modification has been shown to improve the metabolic stability and pharmacokinetic profiles of related compounds.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of various enzymes and receptors involved in cancer progression. The pyrido[4,3-d]pyrimidine moiety is known to interact with kinases and other signaling proteins, while the thiadiazole ring can modulate enzyme activity through allosteric binding. These interactions have been implicated in the regulation of cell proliferation, apoptosis, and angiogenesis.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex nature. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic frameworks efficiently. These synthetic strategies are not only crucial for producing this specific compound but also serve as models for developing other complex bioactive molecules.

The potential applications of this compound extend beyond oncology. Research has suggested that it may also have utility in treating neurological disorders by interacting with neurotransmitter receptors. The structural features of this molecule allow it to penetrate the blood-brain barrier effectively, which is a critical requirement for drugs targeting central nervous system disorders.

Furthermore, the compound's ability to modulate inflammatory pathways makes it a promising candidate for treating autoimmune diseases. Inflammatory processes are central to many chronic conditions such as rheumatoid arthritis and inflammatory bowel disease. By targeting key enzymes and cytokines involved in inflammation, this compound could offer a novel therapeutic approach.

The development of new drug candidates is often hampered by issues related to drug resistance and toxicity. However, the unique structure of this compound suggests that it may be less susceptible to these problems compared to existing drugs. Its dual-targeting capability allows it to disrupt multiple pathways simultaneously, which can reduce the likelihood of resistance development.

In conclusion, (7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone (CAS no: 1797020-12-2) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its combination of known pharmacophores and novel modifications makes it an attractive candidate for further development into a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.